Allyl (3-methylbutoxy)acetate chemical properties
Allyl (3-methylbutoxy)acetate chemical properties
An In-depth Technical Guide to the Chemical Properties of Allyl (3-methylbutoxy)acetate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Allyl (3-methylbutoxy)acetate, also known as allyl amyl glycolate, is a synthetic fragrance ingredient valued for its strong, fruity, and green aroma with a characteristic pineapple nuance.[1][2][3][4] It is utilized in a variety of consumer products, including perfumes, detergents, and air fresheners, to impart fresh and fruity notes.[5][6] This document provides a comprehensive overview of its chemical and physical properties, synthesis methodologies, and safety data for an audience of researchers and drug development professionals.
Chemical and Physical Properties
Allyl (3-methylbutoxy)acetate is a colorless liquid under standard conditions.[5][7] It is characterized by its insolubility in water and its combustible nature.[1][3][7] A summary of its key physical and chemical properties is presented in Table 1.
Table 1: Physical and Chemical Properties of Allyl (3-methylbutoxy)acetate
| Property | Value | Source(s) |
| Identifiers | ||
| CAS Number | 67634-00-8 | [1][2][5][8] |
| EINECS Number | 266-803-5 | [2][5] |
| IUPAC Name | prop-2-enyl 2-(3-methylbutoxy)acetate | [7][8] |
| Synonyms | Allyl amyl glycolate, Allyl 2-(isopentyloxy)acetate | [2][7][9] |
| Molecular Information | ||
| Molecular Formula | C10H18O3 | [1][5][7] |
| Molecular Weight | 186.25 g/mol | [1][5][7] |
| Physical Properties | ||
| Appearance | Colorless liquid | [1][5][7] |
| Odor | Strong, fruity, galbanum-like with pineapple notes | [1][2][3] |
| Boiling Point | 206-226 °C | [1][3][9] |
| Density | 0.937 g/mL at 25 °C | [1][3][9] |
| Refractive Index | 1.4317 at 20 °C | [1][3][9] |
| Vapor Pressure | 0.037 mmHg at 25 °C | [5] |
| Flash Point | 94 °C (205 °F) | [3][5] |
| Water Solubility | Insoluble (< 1 mg/mL) | [1][2][7] |
| Log P (Octanol/Water) | 2.72 | [5] |
Synthesis Protocols
The synthesis of Allyl (3-methylbutoxy)acetate is typically achieved through a multi-step process. The most commonly cited method involves a two-stage reaction.[1][2][3][5]
Two-Stage Synthesis from Chloroacetic Acid
Experimental Protocol:
-
Stage 1: Formation of Sodium Amylglycolate: Chloroacetic acid is esterified with isoamyl alcohol (3-methyl-1-butanol) in the presence of sodium hydroxide and a phase-transfer catalyst.[1][2][3] This reaction yields the intermediate, sodium amylglycolate.
-
Stage 2: Reaction with Allyl Alcohol: The resulting sodium amylglycolate is then treated with allyl alcohol to produce the final product, Allyl (3-methylbutoxy)acetate.[1][2][3]
Synthesis via Isopentyloxy Acetic Acid
An alternative patented method involves the initial formation of isopentyloxy acetic acid.[10]
Experimental Protocol:
-
Dehydration: Isoamyl alcohol and sodium hydroxide are subjected to reflux dehydration in the presence of a solvent.[10]
-
Acid Formation: The dehydrated product is then reacted with chloroacetic acid to yield isopentyloxy acetic acid.[10]
-
Esterification: The isopentyloxy acetic acid undergoes an esterification reaction with allyl alcohol in the presence of an acid catalyst to form Allyl (3-methylbutoxy)acetate.[10]
Other Synthetic Routes
Other reported methods for synthesizing this compound include:
-
Acid-Catalyzed Direct Esterification: Direct reaction of (3-methylbutoxy)acetic acid with allyl alcohol using an acid catalyst like sulfuric acid.[11]
-
Transesterification: Reaction of an alkyl (3-methylbutyl)glycolate with allyl acetate, often catalyzed by a metal alkoxide.[11]
-
Alkylation of Glycolic Acid Metal Salts: Nucleophilic substitution reaction between a sodium or potassium salt of glycolic acid and an allyl halide.[11]
Reactivity and Stability
Allyl (3-methylbutoxy)acetate is a combustible substance.[1][3] It is generally stable under normal storage conditions. However, it may react exothermically with strong oxidizing acids, potentially leading to ignition of the reaction products.[1][3][7] It also generates heat when mixed with caustic solutions. Contact with alkali metals, hydrides, and other reducing agents may produce flammable hydrogen gas.[1][3][7] To maintain its integrity, storage in a cool, dry, and dark location in a tightly sealed container is recommended, away from incompatible materials and ignition sources.[2]
Toxicological and Safety Data
The safety of Allyl (3-methylbutoxy)acetate has been evaluated, and it is classified for several acute hazards. A summary of key toxicological data is provided in Table 2.
Table 2: Toxicological Profile of Allyl (3-methylbutoxy)acetate
| Endpoint | Result | Classification | Source(s) |
| Acute Toxicity | |||
| Oral (rat) | LD50 >2000 mg/kg bw | Harmful if swallowed (Category 4) | [6][8][12] |
| Inhalation (rat) | LC50 = 0.43 mg/L (4h) | Fatal if inhaled (Category 2) | [1][6][8] |
| Dermal | May be harmful in contact with skin | Not classified | [8] |
| Local Effects | |||
| Skin Irritation | Causes skin irritation | Category 2 | [12] |
| Eye Irritation | Not an eye irritant | Not classified | [6] |
| Skin Sensitization | Not a skin sensitizer | Not classified | [6] |
| Genotoxicity | |||
| In vitro mutagenicity | Negative in bacterial reverse mutation assays | Not classified as mutagenic | [6][13] |
| Aquatic Toxicity | |||
| Acute & Chronic | Very toxic to aquatic life | Aquatic Acute 1, Aquatic Chronic 1 | [8] |
Handling and Safety Precautions:
Due to its hazard profile, specific precautions are necessary when handling this chemical.
-
Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face protection.[12][14] In case of inadequate ventilation, respiratory protection is required.[8][14]
-
Handling: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[12][14] Avoid breathing mist, gas, or vapors.[14]
-
First Aid:
-
Environmental Precautions: Avoid release to the environment as it is very toxic to aquatic life with long-lasting effects.[8][14]
Applications
The primary application of Allyl (3-methylbutoxy)acetate is as a fragrance ingredient.[6] Its unique scent profile makes it a versatile component in various products:
-
Perfumery: It is used to create fruity, green, fougère, marine, and fresh floral notes in fine fragrances.[5]
-
Consumer Goods: It is widely incorporated into detergents, soaps, air fresheners, scented oils, and other household products.[1][5][6]
Conclusion
Allyl (3-methylbutoxy)acetate is a commercially important fragrance chemical with well-defined properties. While it offers desirable aromatic qualities, its synthesis and handling require careful adherence to safety protocols due to its acute toxicity upon inhalation and its environmental hazards. The information presented in this guide provides a technical foundation for researchers and professionals working with this compound.
References
- 1. Allyl (3-methylbutoxy)acetate | 67634-00-8 [chemicalbook.com]
- 2. Page loading... [wap.guidechem.com]
- 3. Allyl Amyl Glycolate manufacturers and suppliers in China - ODOWELL [odowell.com]
- 4. Allyl (3-methylbutoxy)acetate Nine Chongqing Chemdad Co. ,Ltd [chemdad.com]
- 5. ScenTree - Allyl (3-methylbutoxy)acetate (CAS N° 67634-00-8) [scentree.co]
- 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
- 7. Allyl amyl glycolate | C10H18O3 | CID 106729 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. chemos.de [chemos.de]
- 9. Allyl (3-methylbutoxy)acetate | 67634-00-8 [amp.chemicalbook.com]
- 10. CN101891617A - Method for synthesizing allyl amyl glycolate - Google Patents [patents.google.com]
- 11. Allyl (3-methylbutoxy)acetate | 67634-00-8 | Benchchem [benchchem.com]
- 12. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
- 13. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
- 14. chemicalbook.com [chemicalbook.com]
